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Compound of Interest

Compound Name: Novaluzid

Cat. No.: B1210420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of the active pharmaceutical ingredients found in Novaluzid: Aluminum Hydroxide,

Magnesium Hydroxide, and Magnesium Carbonate. This document is intended to serve as a

resource for researchers, scientists, and professionals involved in drug development and

formulation.

Active Ingredients Overview
Novaluzid is an antacid medication designed to neutralize excess stomach acid, providing

relief from heartburn and indigestion. Its efficacy is derived from a combination of inorganic

salts that act as weak bases. The primary active ingredients are:

Aluminum Hydroxide (Al(OH)₃)

Magnesium Hydroxide (Mg(OH)₂)

Magnesium Carbonate (MgCO₃) (in some formulations)

These compounds react with gastric hydrochloric acid (HCl) to form salt and water, thereby

increasing the pH of the stomach contents.
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The following tables summarize the key physicochemical properties of Novaluzid's active

ingredients.

Table 1: Physicochemical Properties of Aluminum
Hydroxide

Property Value

Molecular Formula Al(OH)₃

Molar Mass 78.00 g/mol

Melting Point 300 °C (decomposes)

Boiling Point Not applicable (decomposes)

Density 2.42 g/cm³

Solubility in Water Practically insoluble (0.0001 g/100 mL)

Solubility in Other Solvents Soluble in strong acids and alkaline solutions

pKa (Acidity) >7

Partition Coefficient (LogP) Not applicable for inorganic hydroxides

Table 2: Physicochemical Properties of Magnesium
Hydroxide
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Property Value

Molecular Formula Mg(OH)₂

Molar Mass 58.32 g/mol

Melting Point 350 °C (decomposes)

Boiling Point Not applicable (decomposes)

Density 2.34 g/cm³

Solubility in Water Sparingly soluble (0.00064 g/100 mL at 25°C)

Solubility in Other Solvents
Soluble in dilute acids and ammonium salt

solutions; insoluble in alcohol.[1]

pKa (Basicity) Approximately 10.5

Partition Coefficient (LogP) Not applicable for inorganic hydroxides

Table 3: Physicochemical Properties of Magnesium
Carbonate

Property Value

Molecular Formula MgCO₃

Molar Mass 84.31 g/mol

Melting Point 350 °C (decomposes)[2]

Boiling Point Not applicable (decomposes)

Density 2.96 g/cm³

Solubility in Water
Very slightly soluble (0.0139 g/100 mL at 25°C)

[2]

Solubility in Other Solvents
Soluble in acids and aqueous carbon dioxide;

insoluble in acetone and ammonia.[2]

pKa (Basicity of CO₃²⁻) The second pKa of carbonic acid is 10.33

Partition Coefficient (LogP) Not applicable for inorganic carbonates
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Experimental Protocols
This section details the methodologies for determining key physicochemical parameters of the

active ingredients.

Determination of Melting Point by Capillary Method
Objective: To determine the temperature at which the solid-to-liquid phase transition occurs.

Methodology:

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady and slow rate.

Observation: The temperature at which the first droplet of liquid appears and the temperature

at which the entire sample becomes a clear liquid are recorded. This range represents the

melting point. For substances that decompose, the temperature at which decomposition

begins is noted.

Determination of Aqueous Solubility by Gravimetric
Method
Objective: To quantify the amount of a substance that dissolves in water at a specific

temperature to form a saturated solution.

Methodology:

Solution Preparation: An excess amount of the solid is added to a known volume of distilled

water in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,

24-48 hours) to ensure equilibrium is reached.
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Separation: The undissolved solid is separated from the saturated solution by filtration or

centrifugation.

Analysis: A known volume of the clear saturated solution is transferred to a pre-weighed

container.

Evaporation: The solvent (water) is evaporated to dryness under controlled heating.

Quantification: The container with the solid residue is weighed, and the mass of the

dissolved solid is determined. The solubility is then expressed in g/100 mL.

Determination of pKa by Potentiometric Titration
Objective: To determine the acid dissociation constant (pKa) of a substance.

Methodology:

Solution Preparation: A solution of the substance with a known concentration is prepared in a

suitable solvent (typically water).

Apparatus Setup: A calibrated pH meter with an electrode is immersed in the solution. The

solution is continuously stirred.

Titration: A standardized solution of a strong acid (for a basic substance) or a strong base

(for an acidic substance) is gradually added to the solution from a burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point.

Signaling Pathways and Experimental Workflows
Acid Neutralization Pathway
The primary mechanism of action for the active ingredients in Novaluzid is the direct

neutralization of gastric acid. This can be represented as a simple chemical signaling pathway.
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Chemical Interaction

Stomach Lumen Hydrochloric Acid (HCl)

Neutralization Reaction

Aluminum Hydroxide
Magnesium Hydroxide
Magnesium Carbonate

Aluminum Chloride (AlCl₃)
Magnesium Chloride (MgCl₂)

Water (H₂O)
Carbon Dioxide (CO₂)

Increased Gastric pH

Phase 1: Planning

Phase 2: Execution

Phase 3: Analysis & Reporting
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Seawater (contains MgCl₂)

Precipitation Reaction

Precipitating Agent
(e.g., CaO or NaOH)

Filtration & Washing

Drying

Magnesium Hydroxide
(Product)
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Dolomite (CaCO₃·MgCO₃)

Calcination

Formation of Ca(OH)₂
and Mg(OH)₂ Slurry

Carbonation (with CO₂)

Filtration to remove CaCO₃

Heating to Precipitate
Basic MgCO₃

Magnesium Carbonate
(Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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